Cas no 2248346-46-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate
• CAS No: 2248346-46-3
• MF: C₁₇H₂₁NO₇
• MW: 351.351145505905
• CID: 6259105
• PubChem ID: 165726937
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate Chemical and Physical Properties

Names and Identifiers

• 2248346-46-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate
• EN300-6518768

• Inchi： 1S/C17H21NO7/c1-22-9-10-24-12-11-23-8-4-7-15(19)25-18-16(20)13-5-2-3-6-14(13)17(18)21/h2-3,5-6H,4,7-12H2,1H3
• InChI Key： ZFKNYIXZNYQZCZ-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 351.13180201g/mol
• Monoisotopic Mass: 351.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate (CAS: 2248346-46-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate (CAS: 2248346-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an isoindole-1,3-dione core and a polyethylene glycol (PEG)-like side chain, has shown promising potential in drug delivery and prodrug development. Recent studies have focused on its applications in enhancing the solubility and bioavailability of poorly water-soluble drugs, as well as its role in targeted drug delivery systems.

One of the key areas of investigation has been the compound's utility as a linker or spacer in bioconjugation chemistry. The presence of the PEG-like moiety in the molecule imparts favorable pharmacokinetic properties, such as reduced immunogenicity and prolonged circulation time in vivo. Researchers have successfully conjugated this compound to various therapeutic agents, including anticancer drugs and anti-inflammatory molecules, to improve their therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the conjugation of this compound to a hydrophobic anticancer drug resulted in a 3-fold increase in aqueous solubility and enhanced tumor accumulation in murine models.

Another notable application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate is in the development of stimuli-responsive prodrugs. The isoindole-1,3-dione moiety can be selectively cleaved under specific physiological conditions, such as in the presence of certain enzymes or at reduced pH levels, which are often found in tumor microenvironments. This property has been exploited to design prodrugs that release the active drug payload selectively at the target site, thereby minimizing off-target effects. A recent preclinical study highlighted the compound's potential in this regard, showing a significant reduction in systemic toxicity while maintaining antitumor activity.

In addition to its applications in drug delivery, the compound has also been explored as a building block in the synthesis of novel polymeric materials. Its bifunctional nature allows for the incorporation into polymer backbones, resulting in materials with tunable properties such as biodegradability and biocompatibility. These materials have potential applications in tissue engineering and regenerative medicine. A 2022 study in Biomaterials Science reported the development of a hydrogel using this compound as a crosslinker, which exhibited excellent mechanical properties and sustained drug release capabilities.

Despite these promising developments, challenges remain in the widespread adoption of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate. Issues such as scalability of synthesis, long-term stability, and potential immunogenic responses need to be addressed. Ongoing research is focused on optimizing the synthetic routes to improve yield and purity, as well as conducting comprehensive toxicological studies to ensure safety. Future directions may include the exploration of its use in combination therapies and the development of multifunctional nanocarriers.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(2-methoxyethoxy)ethoxy]butanoate (CAS: 2248346-46-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and multifunctional applications make it a valuable tool for drug delivery, prodrug development, and material science. Continued research and development efforts are expected to further unlock its potential and address existing challenges, paving the way for its clinical translation.